Cas no 89981-54-4 (Pyrimido[5,4-d]pyrimidine-4,8-diamine,2-chloro-N4,N8-dimethyl-)

Pyrimido[5,4-d]pyrimidine-4,8-diamine,2-chloro-N4,N8-dimethyl- structure
89981-54-4 structure
Product Name:Pyrimido[5,4-d]pyrimidine-4,8-diamine,2-chloro-N4,N8-dimethyl-
CAS No:89981-54-4
MF:C8H9ClN6
MW:224.650258779526
CID:734324
PubChem ID:350774
Update Time:2025-04-19

Pyrimido[5,4-d]pyrimidine-4,8-diamine,2-chloro-N4,N8-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrimido[5,4-d]pyrimidine-4,8-diamine,2-chloro-N4,N8-dimethyl-
    • 2-chloro-4-N,8-N-dimethylpyrimido[5,4-d]pyrimidine-4,8-diamine
    • NSC-515652
    • SCHEMBL7939938
    • DTXSID70325671
    • NSC515652
    • 2-Chloro-N~4~,N~8~-dimethylpyrimido[5,4-d]pyrimidine-4,8-diamine
    • 89981-54-4
    • Inchi: 1S/C8H9ClN6/c1-10-6-5-4(12-3-13-6)7(11-2)15-8(9)14-5/h3H,1-2H3,(H,10,12,13)(H,11,14,15)
    • InChI Key: ANDZKJYNUCGNOM-UHFFFAOYSA-N
    • SMILES: ClC1=NC(=C2C(C(=NC=N2)NC)=N1)NC

Computed Properties

  • Exact Mass: 224.0577220g/mol
  • Monoisotopic Mass: 224.0577220g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 75.6Ų

Pyrimido[5,4-d]pyrimidine-4,8-diamine,2-chloro-N4,N8-dimethyl- Related Literature

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd